Cas no 956753-89-2 (5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-)
956753-89-2 structure
Product Name:5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-
5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-
- 956753-89-2
- SCHEMBL15452344
- 3-(1,3-Diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
- Z56963421
- AKOS034468454
-
- Inchi: 1S/C22H21N5/c1-4-10-17(11-5-1)19-16-20(27(25-19)18-12-6-2-7-13-18)22-24-23-21-14-8-3-9-15-26(21)22/h1-2,4-7,10-13,16H,3,8-9,14-15H2
- InChI Key: OJWYSFAMWIPXGG-UHFFFAOYSA-N
- SMILES: N12C(C3N(C4=CC=CC=C4)N=C(C4=CC=CC=C4)C=3)=NN=C1CCCCC2
Computed Properties
- Exact Mass: 355.17969569g/mol
- Monoisotopic Mass: 355.17969569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 48.5Ų
5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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